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Compound of Interest

Compound Name: Sulfo Cy5.5-COOH

Cat. No.: B3251683 Get Quote

The following provides essential safety and logistical information for the proper disposal of

Sulfo Cy5.5-COOH, a fluorescent dye commonly used in research and development. This

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe handling and disposal in a laboratory setting.

Hazard Assessment
Based on available safety data for a closely related compound, Sulfo-cyanine-5-carboxylic

acid, Sulfo Cy5.5-COOH is not classified as a hazardous substance or mixture[1]. However, it

is crucial to handle all laboratory chemicals with care and to consult your institution's specific

safety protocols. Fluorescent dyes, in general, should be handled in a way that minimizes

contact and environmental release[2].

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling Sulfo Cy5.5-COOH[1][3]

[4].

Avoid Inhalation and Contact: Work in a well-ventilated area to avoid inhaling any dust or

aerosols. Prevent contact with skin and eyes[3][4].

Storage: Keep the container tightly closed and stored in a cool, dry, and well-ventilated

place[1][5].
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Disposal Procedures for Sulfo Cy5.5-COOH Waste
Given that Sulfo Cy5.5-COOH is considered non-hazardous, the disposal procedures are more

straightforward than for hazardous materials. However, institutional guidelines should always

be followed.

Step-by-Step Disposal Guide:

Waste Collection:

Solid Waste: Collect solid Sulfo Cy5.5-COOH waste, including contaminated

consumables (e.g., pipette tips, microfuge tubes, gloves), in a designated, clearly labeled

waste container.

Aqueous Solutions: Dilute aqueous solutions of Sulfo Cy5.5-COOH with a large volume of

water. While some institutional guidelines may permit the disposal of small quantities of

non-hazardous aqueous waste down the drain, it is best practice to confirm this with your

Environmental Health and Safety (EHS) office[6].

Organic Solvents: If Sulfo Cy5.5-COOH is dissolved in an organic solvent, it should be

treated as solvent waste and collected in a designated, labeled solvent waste container.

Do not dispose of organic solvents down the drain[7].

Labeling and Storage of Waste:

Clearly label all waste containers with the contents, including the name of the chemical

and the approximate concentration[7][8].

Store waste containers in a designated satellite accumulation area until they are ready for

pickup and disposal by your institution's waste management service[8].

Final Disposal:

Solid Waste: Non-hazardous solid waste can typically be disposed of in the regular

laboratory trash, provided it is securely contained[6].

Aqueous Solutions: If permitted by your institution, flush diluted aqueous solutions down

the sanitary sewer with copious amounts of water.
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Solvent Waste: Follow your institution's procedures for the disposal of chemical solvent

waste.

Quantitative Data for Waste Management
The following table provides an example of how to track and quantify Sulfo Cy5.5-COOH
waste for disposal.

Waste
Stream ID

Waste Type

Sulfo Cy5.5-
COOH
Concentrati
on (approx.)

Volume
(mL) or
Mass (g)

Date
Generated

Disposal
Method

SCY55-AQ-

001

Aqueous

Solution
1 µM 500 mL 2025-12-09

Drain

Disposal (per

institutional

guidelines)

SCY55-SO-

001
Solid Waste < 1 mg 10 g 2025-12-09

Laboratory

Trash

SCY55-ORG-

001

Organic

Solvent

(DMSO)

10 mM 50 mL 2025-12-09

Chemical

Solvent

Waste

Collection

Note: This table is for illustrative purposes. Please use your laboratory's specific waste tracking

procedures.

Diagrams
The following diagrams illustrate the decision-making process for waste disposal and a

hypothetical experimental workflow that might generate Sulfo Cy5.5-COOH waste.
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Identify Sulfo Cy5.5-COOH Waste Stream Is the waste solid?

Is the waste an aqueous solution?No

Collect in labeled solid waste container
Yes

Is the waste in an organic solvent?No

Dilute with large volume of waterYes

Collect in labeled solvent waste containerYes

Consult institutional guidelines

Dispose in regular lab trash

Dispose down sanitary sewer

Dispose via chemical waste pickup

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Sulfo Cy5.5-COOH Waste.

Preparation

Labeling Reaction

Purification

Waste Generation

Prepare Sulfo Cy5.5-COOH stock solution

Incubate dye with sample for conjugation

Contaminated consumables (tips, tubes)

Prepare biological sample (e.g., protein)

Purify labeled conjugate (e.g., column chromatography)

Unreacted dye in aqueous buffer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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